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Abstract

sec-Butylammonium chloride, a quaternary ammonium salt, is a versatile compound with
applications spanning from its use as a cationic surfactant to its role in the formation of ionic
liquids and the study of semiclathrate hydrates. This technical guide provides a comprehensive
overview of its chemical and physical properties, a detailed experimental protocol for its
synthesis, and insights into its primary applications. All quantitative data is presented in
structured tables for clarity, and key chemical processes are visualized using logical diagrams.

Core Properties of sec-Butylammonium Chloride

sec-Butylammonium chloride is the organic compound with the chemical formula CaH12CIN.
[1][2] It is formed from the neutralization of the weak base sec-butylamine with hydrochloric
acid. At room temperature, it exists as a solid and is known to be hygroscopic. Its structure,
featuring a sec-butyl group attached to an ammonium cation, imparts properties that make it
soluble in water and useful as a cationic surfactant.[1]

Quantitative Data Summary

A compilation of the known physical and chemical properties of sec-butylammonium chloride
is provided in Table 1. This data is essential for its proper handling, application in experimental
setups, and for the theoretical modeling of its behavior.
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Property Value Source
Molecular Weight 109.60 g/mol [1112]
Molecular Formula C4H12CIN [1]12]
CAS Number 10049-60-2 [1][2]
. . 422.59 + 0.20 K (149.44 + 0.20
Melting Point [3]
OC)
- ) Data not available (likely
Boiling Point
decomposes)
Density Data not available

Solubility in Water

Highly soluble (qualitative)

[4]

pKa of Conjugate Acid

10.60 (for sec-butylamine)

Appearance

Solid

[4]

Spectroscopic Data

While specific spectra for sec-butylammonium chloride are not readily available in public

databases, data for the parent compound, sec-butylamine, and the isomeric n-butylamine

hydrochloride can be used for comparative analysis. 1H NMR, 13C NMR, and IR spectra are

available for these related compounds.[5][6][7][8]

Synthesis of sec-Butylammonium Chloride

The most direct method for the synthesis of sec-butylammonium chloride is the acid-base

reaction between sec-butylamine and hydrochloric acid.[1]

Synthesis Reaction Pathway

The chemical equation for the synthesis of sec-butylammonium chloride is as follows:

CH3CH2CH(NH2)CHs + HCl — [CH3CH2CH(NH3)CHs]*CI-

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.smolecule.com/products/s1535513
https://pubchem.ncbi.nlm.nih.gov/compound/24873
https://www.smolecule.com/products/s1535513
https://pubchem.ncbi.nlm.nih.gov/compound/24873
https://www.smolecule.com/products/s1535513
https://pubchem.ncbi.nlm.nih.gov/compound/24873
https://www.chemeo.com/cid/88-030-1/sec-butylammonium-chloride
https://www.solubilityofthings.com/butylammoniumchloride
https://www.solubilityofthings.com/butylammoniumchloride
https://www.benchchem.com/product/b156818?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_13952-84-6_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3858784&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/n-Butylamine-hydrochloride
https://spectrabase.com/compound/KpVmGicVnyh
https://www.benchchem.com/product/b156818?utm_src=pdf-body
https://www.benchchem.com/product/b156818?utm_src=pdf-body
https://www.smolecule.com/products/s1535513
https://www.benchchem.com/product/b156818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This reaction is a straightforward protonation of the amino group of sec-butylamine by
hydrochloric acid.
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Reactants

(sec-ButyIamine) +HCI Product

I
>(sec-Butylammonium chloride)
(Hydrochloric Acid)

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve sec-Butylamine
in Diethyl Ether

(Cool in Ice Bath

)
;
(o)

Stir for 30 min
Vacuum Filter

Wash with Cold
Diethyl Ether

Dry Product

Gec-ButyIammonium chloride (solid)} Dissolves in H20 >[sec-Butylammonium (aqg) + Chloride (aq)]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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